Jiadifenin

• Molecular Formula: C16H18O8
• Molecular Weight: 338.31 g/mol
• IUPAC Name: methyl (1R,2R,6R,10R,11R)-10,13-dihydroxy-2,6-dimethyl-3,9-dioxo-8,12-dioxatetracyclo[9.2.1.01,5.06,10]tetradec-4-ene-13-carboxylate
• InChI: InChI=1S/C16H18O8/c1-7-8(17)4-9-13(2)6-23-11(18)15(13,20)10-5-14(7,9)16(21,24-10)12(19)22-3/h4,7,10,20-21H,5-6H2,1-3H3/t7-,10+,13-,14+,15+,16?/m0/s1
• InChI Key: RVLZTXZDKYFFMN-LRCVSGIZSA-N
• Isomeric SMILES: C[C@H]1C(=O)C=C2[C@@]13C[C@H]([C@@]4([C@]2(COC4=O)C)O)OC3(C(=O)OC)O
• Canonical SMILES: CC1C(=O)C=C2C13CC(C4(C2(COC4=O)C)O)OC3(C(=O)OC)O
• synonyms: jiadifenin

Description

Jiadifenin is a natural product found in Illicium jiadifengpi with data available.

Scientific Research Applications

Total Synthesis and Structure-Activity Relationship

• Total Synthesis of Jiadifenin : The total synthesis of jiadifenin has been achieved, enabling the building of a structure-activity relationship (SAR) profile. This synthesis includes constructing two quaternary carbons and managing stereochemistry through palladium-mediated allylation processes (Carcache et al., 2006).
• Synthesis of the ABC Ring System : Efficient routes to synthesize the central ABC system of jiadifenin involve Pd-catalyzed cyclizations, including a Mizoroki-Heck reaction and Tsuji-Trost cyclization/lactonization (Harada et al., 2011).
• Enantioselective Synthesis and Neurotrophic Modulation : The first enantioselective synthesis of jiadifenin has been described, highlighting its potential as a neurite outgrowth promoter in Illicium species (Trzoss et al., 2011).

Neurotrophic Activities and Potential Therapeutic Applications

• Potential for Neurodegenerative Disease Treatment : Jiadifenolide, a related sesquiterpenoid, is recognized for its potent neurotrophic properties, suggesting potential therapeutic applications in neurodegenerative diseases (Paterson et al., 2014).
• Pharmacological Characterization in Neuronal Cells : Jiadifenolide's neurotrophic effects have been characterized in neuronal precursor cells derived from human induced pluripotent stem cells, indicating its efficacy in promoting neuronal growth and maturation (Shoji et al., 2016).
• Neurite Outgrowth Promotion in Rat Cortical Neurons : Jiadifenin, along with other seco-prezizaane-type sesquiterpenes, has shown significant promotion of neurite outgrowth in rat cortical neurons, underscoring its neurotrophic properties (Yokoyama et al., 2002).

Other Relevant Research

• Synthetic Progress Review : A review of synthetic efforts towards jiadifenolide, highlighting its complex architecture and neurotrophic activity, has been documented, providing insights into its potential as a drug for neurodegenerative diseases (Li et al., 2016).
• Divergent Synthetic Strategy : A unified synthesis of various majucin-type sesquiterpenes, including jiadifenin, has been developed. This approach utilizes enantioselective reactions and provides insights into the neurotrophic activities of these compounds (Trzoss et al., 2013).